Cas no 2171789-11-8 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic acid
• CAS No: 2171789-11-8
• MF: C₂₄H₂₃N₃O₆
• MW: 449.455926179886
• CID: 6482383
• PubChem ID: 165578618
• Update Time: 2025-05-20

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic acid
• 5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}-1,2-oxazole-3-carboxylic acid
• EN300-1536033
• 2171789-11-8

• Inchi： 1S/C24H23N3O6/c1-2-20(22(28)25-12-14-11-21(23(29)30)27-33-14)26-24(31)32-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-11,19-20H,2,12-13H2,1H3,(H,25,28)(H,26,31)(H,29,30)
• InChI Key： UJIXMGKUPGMFRX-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC1=CC(C(=O)O)=NO1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 449.15868546g/mol
• Monoisotopic Mass: 449.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 131Ų

Additional information on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic acid

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2171789-11-8, named 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of drug delivery and bioconjugation. This molecule is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 1,2-oxazole ring system. The Fmoc group is widely recognized in peptide synthesis for its role in protecting amino groups during solid-phase synthesis, while the oxazole ring contributes to the molecule's stability and reactivity.

Recent advancements in chemical synthesis have highlighted the importance of such molecules in the development of bioconjugates and targeted drug delivery systems. The Fmoc group has been extensively studied for its ability to facilitate controlled deprotection under mild conditions, making it an ideal component for constructing complex molecules. In particular, the integration of the Fmoc group with the 1,2-oxazole ring has opened new avenues for designing molecules with enhanced pharmacokinetic properties.

The 1,2-oxazole ring is a heterocyclic structure that is known for its versatility in organic synthesis. It can act as a scaffold for attaching various functional groups, enabling the creation of molecules with diverse biological activities. In this compound, the oxazole ring is further substituted with a carboxylic acid group at position 3 and an amidomethyl group at position 5. This substitution pattern suggests potential applications in areas such as antibiotic design, anti-inflammatory agents, and anticancer therapies.

One of the most promising aspects of this compound is its potential role in drug delivery systems. The combination of the Fmoc group and the oxazole ring allows for precise control over the molecule's reactivity and stability. Recent studies have demonstrated that such molecules can serve as effective carriers for delivering therapeutic agents to specific targets within the body. For instance, the Fmoc group can be used to protect sensitive functional groups during transit through biological barriers, while the oxazole ring can facilitate selective release at desired sites.

In addition to its role in drug delivery, this compound has shown potential in bioconjugation chemistry. The amidomethyl group at position 5 provides a site for attaching various biomolecules such as peptides, proteins, or nucleic acids. This capability makes it an attractive candidate for constructing biosensors, diagnostic tools, and imaging agents. Recent research has focused on optimizing the conjugation efficiency and stability of such systems, with promising results that highlight the molecule's versatility.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the formation of the Fmoc-amino acid intermediate and subsequent coupling reactions to construct the oxazole-containing backbone. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to enhance reaction efficiency and yield high-purity products.

From a structural standpoint, this compound exhibits a high degree of complexity due to its multiple functional groups and heterocyclic framework. However, its modular design allows for easy modification to tailor its properties for specific applications. For example, substituents on the Fmoc group or modifications to the oxazole ring can significantly alter its reactivity, solubility, or bioavailability.

In conclusion, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic acid represents a cutting-edge molecule with broad implications in modern medicinal chemistry. Its unique combination of functional groups and structural features positions it as a valuable tool in drug discovery and development. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in advancing therapeutic strategies across various disease states.